Cas no 275-95-6 (Cycloheptatriazole(8CI,9CI))

Cycloheptatriazole(8CI,9CI) structure
Cycloheptatriazole(8CI,9CI) structure
Product Name:Cycloheptatriazole(8CI,9CI)
CAS No:275-95-6
MF:C7H5N3
MW:131.134700536728
CID:276606
PubChem ID:67269277
Update Time:2025-04-19

Cycloheptatriazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cycloheptatriazole(8CI,9CI)
    • 1,2,3-Triazaazulene
    • cyclohepta[d]triazole
    • DTXSID80736714
    • 1,2,3-Triaza-azulene
    • SCHEMBL2075273
    • 275-95-6
    • Cyclohepta[d][1,2,3]triazole
    • Inchi: 1S/C7H5N3/c1-2-4-6-7(5-3-1)9-10-8-6/h1-5H
    • InChI Key: BRWBPJCJRKBYQU-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=CC2=NN=1

Computed Properties

  • Exact Mass: 131.04845
  • Monoisotopic Mass: 131.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
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